Cas no 291763-93-4 (L-Proline, 3-(1-methylethyl)-5-oxo-, (3R)- (9CI))

• Product Name: L-Proline, 3-(1-methylethyl)-5-oxo-, (3R)- (9CI)
• CAS No: 291763-93-4
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 915389
• PubChem ID: 10953975
• Update Time: 2025-04-19

L-Proline, 3-(1-methylethyl)-5-oxo-, (3R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Proline, 3-(1-methylethyl)-5-oxo-, (3R)- (9CI)
• (2S,3R)-3-Isopropyl-5-oxopyrrolidine-2-carboxylic acid
• 291763-93-4

• Inchi： 1S/C8H13NO3/c1-4(2)5-3-6(10)9-7(5)8(11)12/h4-5,7H,3H2,1-2H3,(H,9,10)(H,11,12)/t5-,7+/m1/s1
• InChI Key： WFQXXZJFCIOVCE-VDTYLAMSSA-N
• SMILES： O=C1C[C@H](C(C)C)[C@@H](C(=O)O)N1

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.4Ų